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Compound of Interest

Compound Name: 2-Chloroethyl acrylate

Cat. No.: B1583066

An In-depth Technical Guide to the Physical Properties of 2-Chloroethyl Acrylate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical characteristics of chemical compounds is fundamental. This guide provides a
detailed overview of the core physical properties of 2-Chloroethyl acrylate (CEA), a monomer
used in the synthesis of various polymers.

Chemical Identity

2-Chloroethyl acrylate, with the CAS number 2206-89-5, is the 2-chloroethyl ester of acrylic
acid.[1][2] Its molecular formula is CsH7CIO2.[1][3] This compound is a colorless to pale yellow
liquid with a characteristic acrylate odor.[4] It is recognized for its high reactivity, especially in
polymerization reactions.[4]

Quantitative Physical Properties

The following table summarizes the key physical properties of 2-Chloroethyl acrylate,
compiled from various chemical data sources.
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Property Value Reference(s)
Molecular Weight 134.56 g/mol [1112]
Density 1.125 g/mL at 25 °C [51[6][7]

1.1404 (Specific Gravity)

[1](2]

Boiling Point

124 to 127 °F (51.1 t0 52.8 °C)
at 760 mmHg

[1](2]

64-66 °C at 20 mmHg

(316718l

Flash Point

59 °C (138.2 °F)

[7]

67.8 °C

[3][6]

Vapor Pressure

1.53 mmHg at 25 °C

[3]09]

Refractive Index n20/D 1.125 516171
1.434 [3][9]

- Insoluble in water (<1 mg/mL
Solubility [11[2]

at 70 °F / 21 °C)

Soluble in organic solvents like

ethanol and acetone.

[4]

Appearance

Colorless to pale yellow liquid.

[4]

Storage Temperature

2-8°C

(516171

Experimental Protocols for Property Determination

While specific, detailed experimental protocols for 2-Chloroethyl acrylate were not found in

the reviewed literature, the determination of these physical properties follows standardized

laboratory procedures.

General Methodologies:

» Density: Typically measured using a pycnometer or a digital density meter. The mass of a

known volume of the substance is determined at a specific temperature (e.g., 25 °C).
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» Boiling Point: Determined by distillation. The temperature at which the vapor pressure of the
liquid equals the surrounding atmospheric pressure is recorded. For pressure-sensitive
substances, vacuum distillation (e.g., at 20 mmHg) is employed to prevent decomposition.

o Flash Point: Commonly determined using a closed-cup method, such as the Pensky-Martens
or Cleveland open-cup method. The liquid is heated at a constant rate, and an ignition
source is periodically passed over the surface until a flash is observed.

o Refractive Index: Measured using a refractometer, which determines the extent to which light
is bent when it passes through the substance. This is typically done at a standard
wavelength (the sodium D-line, 589 nm) and temperature (20 °C).

¢ Solubility: Assessed by mixing a known amount of the solute with a known volume of solvent
(e.g., water) at a specified temperature. The mixture is agitated until equilibrium is reached,
and the concentration of the dissolved solute is measured.

The diagram below illustrates a generalized workflow for characterizing the physical properties
of a chemical compound like 2-Chloroethyl acrylate.
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Chemical Sample Acquisition

2-Chloroethyl Acrylate Sample
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Caption: Workflow for Physical Property Characterization.

Chemical Structure and Reactivity

2-Chloroethyl acrylate possesses two key functional groups that dictate its reactivity: an
acrylate group and a chloroethyl group. The acrylate group is susceptible to polymerization,
particularly via free-radical mechanisms.[4] This compound may be sensitive to light and heat,
which can initiate polymerization.[2][7] For this reason, it is often supplied with an inhibitor like
MEHQ (monomethyl ether of hydroquinone).[5]

The diagram below shows the logical relationship between the structure of 2-Chloroethyl
acrylate and its primary reactive sites.
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2-Chloroethyl Acrylate Structure
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Caption: Structural and Reactivity Relationship.

Conclusion

2-Chloroethyl acrylate is a reactive monomer with well-defined physical properties. Its density
is greater than water, and it is insoluble in agueous solutions while being soluble in common
organic solvents.[1][4] Its boiling point and flash point indicate that it is a combustible liquid.[1]
Understanding these fundamental physical characteristics is crucial for its safe handling,
storage, and effective application in polymerization processes and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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